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Compound of Interest

Compound Name: Xanthiazone

Cat. No.: B150639 Get Quote

Technical Guide: Xanthiazone
For Researchers, Scientists, and Drug Development Professionals

Introduction
Xanthiazone is a chemical compound identified within the broader class of 1,4-benzothiazine

derivatives. While specific in-depth research on Xanthiazone itself is limited in publicly

available scientific literature, this guide provides its core chemical properties and explores the

general biological and pharmacological context of 1,4-benzothiazines, the chemical family to

which Xanthiazone belongs. This information can serve as a foundational resource for

researchers interested in the potential evaluation of this compound.

Chemical Properties of Xanthiazone
The fundamental chemical identifiers for Xanthiazone are summarized in the table below. This

data is essential for the accurate identification and handling of the compound in a research

setting.
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Property Value

CAS Number 212701-97-8

Molecular Formula C₁₁H₁₃NO₃S

Molecular Weight 239.29 g/mol

IUPAC Name
7-(hydroxymethyl)-8,8-dimethyl-4H-1,4-

benzothiazine-3,5-dione

The Landscape of 1,4-Benzothiazine Derivatives:
Potential Biological Activities
Xanthiazone is a derivative of 1,4-benzothiazine. This class of heterocyclic compounds is a

significant scaffold in medicinal chemistry, with various derivatives exhibiting a wide array of

pharmacological activities.[1][2][3] Research into 1,4-benzothiazine derivatives has revealed

their potential as:

Anticancer and Antitumor Agents: Certain derivatives have been shown to inhibit the

proliferation of cancer cells.[1][4]

Antioxidant Agents: The scaffold is associated with compounds that can mitigate oxidative

stress.[1]

Antimicrobial, Antibacterial, and Antifungal Agents: Various derivatives have demonstrated

efficacy against a range of microbial pathogens.[1]

Anti-inflammatory and Analgesic Agents: The 1,4-benzothiazine core is found in molecules

with anti-inflammatory and pain-relieving properties.[1]

Other Pharmacological Activities: The versatility of the 1,4-benzothiazine structure has led to

the discovery of derivatives with antidiabetic, antihypertensive, antiviral, and antimalarial

properties.[1]

Given that Xanthiazone shares this core structure, it is plausible that it may exhibit one or

more of these biological activities. However, without specific experimental data, this remains a

matter for future investigation.
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Experimental Protocols and Signaling Pathways
A comprehensive search of scientific databases did not yield any specific experimental

protocols, mechanistic studies, or defined signaling pathways for Xanthiazone. The biological

effects and the molecular mechanisms of this particular compound have not been elucidated in

the available literature.

General Synthetic Workflow for 1,4-Benzothiazine
Derivatives
To provide a practical context for researchers, the following diagram illustrates a generalized

synthetic workflow for 1,4-benzothiazine derivatives, which is a common theme in the chemical

literature for this class of compounds. This can serve as a starting point for the potential

synthesis of Xanthiazone and its analogs for further study.
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Caption: Generalized synthetic workflow for 1,4-benzothiazine derivatives.

Conclusion
Xanthiazone remains a largely uncharacterized compound within the pharmacologically

significant family of 1,4-benzothiazines. While its fundamental chemical properties are known,

its biological activities and mechanisms of action are yet to be explored. The diverse

therapeutic potential of the 1,4-benzothiazine scaffold suggests that Xanthiazone could be a
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candidate for future drug discovery and development efforts. Further research, beginning with

its synthesis and initial biological screening, is necessary to unlock its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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